Cas no 1174309-42-2 (1-benzyl-4-ethyl-3-(2-furyl)-1H-pyrazol-5-amine)

• Product Name: 1-benzyl-4-ethyl-3-(2-furyl)-1H-pyrazol-5-amine
• CAS No: 1174309-42-2
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 6483576
• PubChem ID: 33783577
• Update Time: 2025-06-12

1-benzyl-4-ethyl-3-(2-furyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-ethyl-3-(furan-2-yl)-1H-pyrazol-5-amine
• EN300-7549775
• 1174309-42-2
• 1-benzyl-4-ethyl-3-(2-furyl)-1H-pyrazol-5-amine
• 2-benzyl-4-ethyl-5-(furan-2-yl)pyrazol-3-amine

• Inchi： 1S/C16H17N3O/c1-2-13-15(14-9-6-10-20-14)18-19(16(13)17)11-12-7-4-3-5-8-12/h3-10H,2,11,17H2,1H3
• InChI Key： MMLLKZHXBYOOAF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C(CC)=C(N)N(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 267.137162174g/mol
• Monoisotopic Mass: 267.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57Ų

Additional information on 1-benzyl-4-ethyl-3-(2-furyl)-1H-pyrazol-5-amine

Comprehensive Overview of 1-benzyl-4-ethyl-3-(2-furyl)-1H-pyrazol-5-amine (CAS No. 1174309-42-2)

1-benzyl-4-ethyl-3-(2-furyl)-1H-pyrazol-5-amine, identified by its CAS No. 1174309-42-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, a class known for its versatile applications in drug discovery and material science. The presence of a benzyl group, an ethyl substituent, and a furyl moiety in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for pyrazole derivatives has surged due to their potential in addressing modern healthcare challenges, such as antimicrobial resistance and chronic inflammatory diseases. The 1-benzyl-4-ethyl-3-(2-furyl)-1H-pyrazol-5-amine structure is particularly noteworthy for its potential role in modulating biological pathways. Researchers are investigating its interactions with enzymes and receptors, which could lead to breakthroughs in targeted therapies. This aligns with the growing trend of precision medicine, where compounds like this are tailored to specific genetic or molecular profiles.

The synthesis of 1-benzyl-4-ethyl-3-(2-furyl)-1H-pyrazol-5-amine involves multi-step organic reactions, often starting with the condensation of hydrazine derivatives with β-diketones or their equivalents. The furyl ring, a heterocyclic component, enhances the compound's solubility and bioavailability, which are critical factors in drug development. These attributes are frequently searched by chemists and pharmacologists seeking bioactive heterocycles or small molecule modulators for therapeutic applications.

Beyond pharmaceuticals, CAS No. 1174309-42-2 has potential applications in agrochemicals. The pyrazole core is a common motif in pesticides and herbicides, owing to its ability to disrupt metabolic processes in pests. With the global push toward sustainable agriculture, researchers are exploring eco-friendly alternatives, and this compound's structural features make it a candidate for further study in this domain. Questions like "How do pyrazole derivatives improve crop yield?" or "What are the environmental impacts of furyl-containing agrochemicals?" reflect current user interests in search engines.

From a commercial perspective, the supply chain for 1-benzyl-4-ethyl-3-(2-furyl)-1H-pyrazol-5-amine is evolving to meet the needs of academic and industrial laboratories. Suppliers often highlight its purity (>98%) and stability under standard storage conditions, which are critical for reproducibility in experiments. The compound's molecular weight (C₁₆H₁₉N₃O) and structural formula are frequently referenced in technical datasheets, catering to professionals who prioritize precise chemical characterization.

In conclusion, 1-benzyl-4-ethyl-3-(2-furyl)-1H-pyrazol-5-amine (CAS No. 1174309-42-2) represents a compelling case study in the intersection of chemistry and life sciences. Its multifaceted applications—from drug design to agrochemical innovation—underscore its relevance in contemporary research. As the scientific community continues to explore heterocyclic compounds and their derivatives, this compound stands out as a promising candidate for future discoveries.